Cas no 2680536-30-3 (rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane)

• Product Name: rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane
• CAS No: 2680536-30-3
• MF: C₇H₁₁BrF₂O
• MW: 229.062448740005
• CID: 5645489
• PubChem ID: 165935814
• Update Time: 2025-06-13

rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane Chemical and Physical Properties

Names and Identifiers

• 2680536-30-3
• EN300-27779105
• (1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane
• rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane

• Inchi： 1S/C7H11BrF2O/c1-11-7(6(9)10)2-5(3-7)4-8/h5-6H,2-4H2,1H3
• InChI Key： ZCCNGOWFHAUPFZ-UHFFFAOYSA-N
• SMILES： BrCC1CC(C(F)F)(C1)OC

Computed Properties

• Exact Mass: 227.99613g/mol
• Monoisotopic Mass: 227.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Additional information on rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane

Professional Introduction to Rac-(1S,3S)-3-(Bromomethyl)-1-(Difluoromethyl)-1-Methoxycyclobutane (CAS No. 2680536-30-3)

Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane (CAS No. 2680536-30-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique cyclobutane core and functional groups, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane is meticulously designed to facilitate its role in complex synthetic pathways. The presence of both bromomethyl and difluoromethyl substituents provides versatile reactivity, enabling the compound to participate in nucleophilic substitution reactions, cross-coupling reactions, and other transformations crucial for drug development. Additionally, the methoxy group introduces stability and modularity, allowing for further functionalization as needed.

In recent years, the demand for innovative intermediates in pharmaceutical synthesis has surged, driven by the need for more effective and targeted therapeutics. Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane has emerged as a key player in this landscape due to its ability to serve as a building block for a wide range of pharmacologically relevant compounds. Its stereochemistry, particularly the (1S,3S) configuration, is critical for ensuring the biological activity and selectivity of derived molecules.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to create molecules with enhanced binding affinity and reduced toxicity. For instance, studies have demonstrated its effectiveness in generating derivatives with potential applications in oncology and anti-inflammatory treatments. The difluoromethyl group, in particular, has been shown to improve metabolic stability and pharmacokinetic profiles, making it an attractive feature for drug candidates.

The synthesis of Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane involves a series of well-orchestrated chemical steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the cyclobutane scaffold, followed by selective functionalization at the 3-position with a bromomethyl group. Subsequent introduction of the difluoromethyl and methoxy groups completes the molecular architecture. This multi-step synthesis underscores the compound's complexity and the precision required to achieve its desired properties.

The latest advancements in catalytic methods have further enhanced the accessibility of this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis routes. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices. The ability to produce high-purity batches of Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane is essential for its successful application in pharmaceutical research.

In academic research circles, this compound has been widely studied for its potential applications in medicinal chemistry. Its unique structural motifs have inspired new synthetic strategies and provided insights into structure-activity relationships (SAR). Researchers are exploring its use as a precursor for kinase inhibitors, which are critical targets in cancer therapy. The combination of steric hindrance provided by the cyclobutane ring and electronic effects from substituents offers a balanced platform for designing molecules with high specificity.

The industrial relevance of Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane extends beyond academic research. Pharmaceutical companies are increasingly incorporating such intermediates into their drug discovery pipelines due to their versatility and predictability. The ability to rapidly modify its structure allows for rapid screening and optimization of lead compounds. This agility is particularly valuable in competitive drug development environments where time-to-market is a critical factor.

The safety profile of this compound is another area of focus. While it is not classified as a hazardous material under standard regulations, proper handling protocols must be followed to ensure workplace safety. Researchers adhere to strict guidelines when working with sensitive organic compounds like this one. These measures include using appropriate personal protective equipment (PPE) and operating in well-ventilated fume hoods to minimize exposure risks.

The future prospects for Rac-(1S,3S)-3-(bromomethyl)-1-(difluoromethyl)-1-methoxycyclobutane are bright given its multifaceted utility in drug discovery and development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in shaping the next generation of therapeutics. Its contributions to medicinal chemistry underscore the importance of investing in fundamental research and innovation within this field.